2'-Hydroxy-5'-methylacetophenone
2'-Hydroxy-5'-methylacetophenone
2'-Hydroxy-5'-methylacetophenone is an aromatic ketone.
2'-Hydroxy-5'-methylacetophenone is a natural product found in Taxus canadensis, Nicotiana tabacum, and other organisms with data available.
2'-Hydroxy-5'-methylacetophenone is a natural product found in Taxus canadensis, Nicotiana tabacum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
1450-72-2
VCID:
VC20980575
InChI:
InChI=1S/C9H10O2/c1-6-3-4-9(11)8(5-6)7(2)10/h3-5,11H,1-2H3
SMILES:
CC1=CC(=C(C=C1)O)C(=O)C
Molecular Formula:
C9H10O2
Molecular Weight:
150.17 g/mol
2'-Hydroxy-5'-methylacetophenone
CAS No.: 1450-72-2
Cat. No.: VC20980575
Molecular Formula: C9H10O2
Molecular Weight: 150.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2'-Hydroxy-5'-methylacetophenone is an aromatic ketone. 2'-Hydroxy-5'-methylacetophenone is a natural product found in Taxus canadensis, Nicotiana tabacum, and other organisms with data available. |
|---|---|
| CAS No. | 1450-72-2 |
| Molecular Formula | C9H10O2 |
| Molecular Weight | 150.17 g/mol |
| IUPAC Name | 1-(2-hydroxy-5-methylphenyl)ethanone |
| Standard InChI | InChI=1S/C9H10O2/c1-6-3-4-9(11)8(5-6)7(2)10/h3-5,11H,1-2H3 |
| Standard InChI Key | YNPDFBFVMJNGKZ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)O)C(=O)C |
| Canonical SMILES | CC1=CC(=C(C=C1)O)C(=O)C |
| Boiling Point | 210.00 °C. @ 760.00 mm Hg |
| Melting Point | 50 °C |
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